Cas no 220429-71-0 (5-(β-Styryl)-2H-1,2,3,4-tetrazole)

• Product Name: 5-(β-Styryl)-2H-1,2,3,4-tetrazole
• CAS No: 220429-71-0
• MF: C₉H₈N₄
• MW: 172.18662071228
• MDL: MFCD00276928
• CID: 1087616
• PubChem ID: 5795731
• Update Time: 2025-06-08

5-(β-Styryl)-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-Styryl-1H-tetrazole
• 5-(beta-Styryl)-2H-1,2,3,4-tetrazole
• 5-[(E)-2-phenylethenyl]-2H-tetrazole
• 220429-71-0
• 11T-0832
• 5-(2-phenylethenyl)-1H-1,2,3,4-tetrazole
• CCG-48887
• AKOS005069587
• 5-[2-Phenylethenyl]-2H-tetraazole, AldrichCPR
• 5-styryl-2H-tetrazole
• 5-STYRYL-1H-1,2,3,4-TETRAZOLE
• VIA42971
• EN300-110483
• J-501989
• SCHEMBL1774566
• 5-( beta -Styryl)-2H-1,2,3,4-tetrazole
• (e)-styryltetrazole
• DTXSID20420988
• AKOS005169852
• MFCD00276928
• 5-[(E)-2-phenylethenyl]-2H-1,2,3,4-tetrazole
• 82701-51-7
• CHEMBL403963
• SR-01000638384-1
• 5-[(1E)-2-Phenylethenyl]-2H-tetrazole
• 5-styryl-2H-1,2,3,4-tetraazole
• Z1431321796
• MFCD05662714
• (E)-5-styryl-2H-tetrazole
• 2H-Tetrazole,5-(2-phenylethenyl)-
• 5-(β-Styryl)-2H-1,2,3,4-tetrazole

• MDL： MFCD00276928
• Inchi： 1S/C9H8N4/c1-2-4-8(5-3-1)6-7-9-10-12-13-11-9/h1-7H,(H,10,11,12,13)/b7-6+
• InChI Key： UHYGCMNTYAEAHI-VOTSOKGWSA-N
• SMILES： N1=C(/C=C/C2C=CC=CC=2)N=NN1

Computed Properties

• Exact Mass: 172.074896272g/mol
• Monoisotopic Mass: 172.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.5Ų

Additional information on 5-(β-Styryl)-2H-1,2,3,4-tetrazole

Research Brief on 5-(β-Styryl)-2H-1,2,3,4-tetrazole (CAS: 220429-71-0): Recent Advances and Applications

The compound 5-(β-Styryl)-2H-1,2,3,4-tetrazole (CAS: 220429-71-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the versatility of 5-(β-Styryl)-2H-1,2,3,4-tetrazole as a scaffold for designing novel bioactive molecules. Its tetrazole ring, coupled with the styryl moiety, offers a promising platform for interactions with various biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory pathways, with preliminary results indicating significant anti-inflammatory activity in vitro and in vivo models.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 5-(β-Styryl)-2H-1,2,3,4-tetrazole. A recent publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces reaction times and improves scalability, making it more feasible for industrial applications. This method utilizes a palladium-catalyzed coupling reaction, which has shown high efficiency and selectivity.

Furthermore, computational studies have provided insights into the molecular interactions of 5-(β-Styryl)-2H-1,2,3,4-tetrazole with its biological targets. Molecular docking simulations suggest strong binding affinity with cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. These findings support the compound's potential as a lead candidate for developing new anti-inflammatory drugs.

Ongoing research is also exploring the compound's applications beyond anti-inflammatory therapy. Preliminary data indicate potential anticancer properties, particularly in inhibiting the proliferation of certain cancer cell lines. However, further studies are needed to elucidate the mechanisms of action and evaluate its efficacy in more complex biological systems.

In conclusion, 5-(β-Styryl)-2H-1,2,3,4-tetrazole (CAS: 220429-71-0) represents a promising compound with diverse therapeutic potential. Continued research efforts are essential to fully understand its biological activities and optimize its pharmacological properties for clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing the development of novel bioactive molecules.